3-[(3,4-Difluorophenyl)sulfonylamino]benzoic acid [2-[[(2-methylpropylamino)-oxomethyl]amino]-2-oxoethyl] ester

• Molecular Formula: C20H21F2N3O6S
• Molecular Weight: 469.5 g/mol
• IUPAC Name: [2-(2-methylpropylcarbamoylamino)-2-oxoethyl] 3-[(3,4-difluorophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C20H21F2N3O6S/c1-12(2)10-23-20(28)24-18(26)11-31-19(27)13-4-3-5-14(8-13)25-32(29,30)15-6-7-16(21)17(22)9-15/h3-9,12,25H,10-11H2,1-2H3,(H2,23,24,26,28)
• InChI Key: BWVQPWJYQLXBCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)NC(=O)COC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC(=C(C=C2)F)F

Description

3-[(3,4-difluorophenyl)sulfonylamino]benzoic acid [2-[[(2-methylpropylamino)-oxomethyl]amino]-2-oxoethyl] ester is a benzoate ester.

Scientific Research Applications

• Amino Acid Derivatives Synthesis : Riabchenko et al. (2020) investigated the creation of amino acid derivatives using a process that involved the interaction of sulfonyl chloride with amino acid methyl esters, leading to corresponding amino acid sulfonamide derivatives (Riabchenko et al., 2020).

• Novel Benzylidenehydantoins Synthesis : El-Sayed (2001) discussed the synthesis of sulfonylamino acid derivatives through the condensation of p-sulfonyl chloride with amino acids (El-Sayed, 2001).

• Molecular Structure Studies : Ukrainets et al. (2014) explored the molecular structure and properties of compounds related to the target chemical, focusing on the interaction and formation of anilides (Ukrainets et al., 2014).

• Sulfonyl-Bridged Oligo Compounds : Morohashi et al. (2014) synthesized sulfonyl-bridged oligo(benzoic acid)s, providing insights into their properties and potential applications in metal extraction (Morohashi et al., 2014).

• Derivative Preparation : Rose et al. (2003) prepared specific derivatives of benzoic acids, showcasing the process of synthesizing complex compounds that share structural similarities with the target chemical (Rose et al., 2003).

• Synthesis of Sulfonyl Azides : Katritzky et al. (2008) described the synthesis of sulfonyl azides, which are valuable reagents in the synthesis of various organic compounds, including those related to the target chemical (Katritzky et al., 2008).

• Crystal Structure Analysis : Ming & South (2004) conducted a study on the crystal structure of a compound similar to the target chemical, highlighting the importance of molecular arrangement and interactions (Ming & South, 2004).

• Heterocyclic Azo Dyes Synthesis : Wang et al. (2018) synthesized and analyzed heterocyclic azo dyes, providing insights into the chemical behavior and applications of related compounds (Wang et al., 2018).